Cas no 150450-00-3 (4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-)

150450-00-3 structure
Product Name:4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
CAS No:150450-00-3
Molecular Formula:C19H19N3O5
Molecular Weight:369.37126
CID:174915
PubChem ID:205964
4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy- Properties
Names and Identifiers
-
- 4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
- N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxyquinazolin-4-amine
- 4-((3,4-(Methylenedioxy)benzyl)amino)-6,7,8-trimethoxyquinazoline
- 4-CH2BzN-3MeOQ
- ER 017996
- N-(1,3-Benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-4-quinazolinamine
- 4-(3,4-Methylenedioxybenzyl)amino-6,7,8-trimethoxyquinazoline
- N-(Benzo[d][1,3]dioxol-5-ylmethyl)-6,7,8-trimethoxyquinazolin-4-amine
- SCHEMBL492485
- ICX5609080
- OTQULNJSJQEICR-UHFFFAOYSA-N
- Benzo[1,3]dioxol-5-ylmethyl-(6,7,8-trimethoxy-quinazolin-4-yl)-amine
- ER-017996
- 150450-00-3
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-6,7,8-trimethoxyquinazolin-4-amine
- BDBM50038978
- CHEMBL302299
- DTXSID00164555
- 4-Quinazolinamine, N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
- G80579
- DTXCID8087046
-
- InChIKey: OTQULNJSJQEICR-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19N3O5/c1-23-15-7-12-16(18(25-3)17(15)24-2)21-9-22-19(12)20-8-11-4-5-13-14(6-11)27-10-26-13/h4-7,9H,8,10H2,1-3H3,(H,20,21,22)
- SMILES: COC1=CC2C(NCC3=CC=C4OCOC4=C3)=NC=NC=2C(OC)=C1OC
Computed Properties
- Exact Mass: 369.13257
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 6
- Monoisotopic Mass: 369.132
- Heavy Atom Count: 27
- Complexity: 484
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 83.96
- Refractive Index: 1.657
- Boiling Point: 540.7°Cat760mmHg
- Flash Point: 280.8°C
- Density: 1.351
4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy- Related Literature
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1. Front cover
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Aaron J. Celestian,Abraham Clearfield J. Mater. Chem., 2007,17, 4839-4842
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Satendra Prasad,Karisa M. Pierce,Hartwig Schmidt,Jaya V. Rao,Robert Güth,Robert E. Synovec,Geoffrey B. Smith,Gary A. Eiceman Analyst, 2008,133, 760-767
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Xuejie Zhu,Zhuo Xu,Shengnan Zuo,Jiangshan Feng,Ziyu Wang,Xiaorong Zhang,Kui Zhao,Jian Zhang,Hairui Liu,Shashank Priya Energy Environ. Sci., 2018,11, 3349-3357
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Sanfeng He,Hongliang Wang,Cuizheng Zhang,Songwei Zhang,Yi Yu,Yongjin Lee,Tao Li Chem. Sci., 2019,10, 1816-1822
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Jinbo Wu,Mengying Zhang,Longqing Chen,Vivian Yu,Joseph Tin-Yum Wong,Xixiang Zhang,Jianhua Qin,Weijia Wen RSC Adv., 2011,1, 746-750
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B. Grambow,M. Mostafavi Environ. Sci.: Processes Impacts, 2014,16, 2472-2476
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Auristela Solà-Vázquez,Azucena Lara-Gonzalo,José M. Costa-Fernández,Rosario Pereiro,Alfredo Sanz-Medel Analyst, 2010,135, 987-993
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Alexandria B. Boehm,Mwifadhi Mrisho Environ. Sci.: Processes Impacts, 2019,21, 893-903
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Ronggang Shangguan,Guangyuan Mu,Lei Wang,Shaoqing Zhuang,Wangbo,Chin H. Chen J. Mater. Chem. C, 2015,3, 6916-6923
150450-00-3 (4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-) Related Products
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- 98-91-9(Thiobenzoic Acid (94%)(Benzenecarbothioic Acid))
- 103-45-7(Phenethyl acetate)
- 122-31-6(1,1,3,3-Tetraethoxypropane)
- 86-42-0(Amodiaquine)
- 462-10-2(DL-Homocystine)
- 87-55-8(2-Methyl-5-oxo-1-cyclopentenyl Propionate)
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